Cas no 1260665-88-0 (3-(isocyanatomethyl)-3-methyloxetane)

3-(Isocyanatomethyl)-3-methyloxetane is a reactive oxetane derivative featuring both an isocyanate and an oxetane functional group. This bifunctional compound is valued for its ability to participate in polymerization reactions, particularly in the synthesis of high-performance polyurethanes and polyoxetanes. The oxetane ring contributes to enhanced thermal and chemical stability, while the isocyanate group enables cross-linking with polyols or amines, forming durable, rigid materials. Its low viscosity and compatibility with various substrates make it suitable for coatings, adhesives, and composites requiring high mechanical strength and resistance to degradation. The compound’s reactivity and structural versatility make it a useful intermediate in advanced material applications.

3-(isocyanatomethyl)-3-methyloxetane structure

1260665-88-0 structure

Product Name:3-(isocyanatomethyl)-3-methyloxetane

CAS No:1260665-88-0

MF:C₆H₉NO₂

MW:127.141161680222

CID:4583274

PubChem ID:72213776

Update Time:2025-11-01

3-(isocyanatomethyl)-3-methyloxetane Chemical and Physical Properties

Names and Identifiers

- 3-(isocyanatomethyl)-3-methyloxetane
- Inchi： 1S/C6H9NO2/c1-6(2-7-5-8)3-9-4-6/h2-4H2,1H3
- InChI Key： KXRSSLDTHCSJMO-UHFFFAOYSA-N
- SMILES： O1CC(CN=C=O)(C)C1

Computed Properties

Exact Mass: 127.063328530g/mol
Monoisotopic Mass: 127.063328530g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 145
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 38.7Å²

3-(isocyanatomethyl)-3-methyloxetane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1718837-0.05g	3-(isocyanatomethyl)-3-methyloxetane	1260665-88-0	95%	0.05g	$541.0	2023-09-20
Enamine	EN300-1718837-0.1g	3-(isocyanatomethyl)-3-methyloxetane	1260665-88-0	95%	0.1g	$706.0	2023-09-20
Enamine	EN300-1718837-0.25g	3-(isocyanatomethyl)-3-methyloxetane	1260665-88-0	95%	0.25g	$1008.0	2023-09-20
Enamine	EN300-1718837-0.5g	3-(isocyanatomethyl)-3-methyloxetane	1260665-88-0	95%	0.5g	$1587.0	2023-09-20
Enamine	EN300-1718837-1.0g	3-(isocyanatomethyl)-3-methyloxetane	1260665-88-0	95%	1g	$2035.0	2023-06-04
Enamine	EN300-1718837-2.5g	3-(isocyanatomethyl)-3-methyloxetane	1260665-88-0	95%	2.5g	$3988.0	2023-09-20
Enamine	EN300-1718837-5.0g	3-(isocyanatomethyl)-3-methyloxetane	1260665-88-0	95%	5g	$5900.0	2023-06-04
Enamine	EN300-1718837-10.0g	3-(isocyanatomethyl)-3-methyloxetane	1260665-88-0	95%	10g	$8749.0	2023-06-04
Enamine	EN300-1718837-1g	3-(isocyanatomethyl)-3-methyloxetane	1260665-88-0	95%	1g	$2035.0	2023-09-20
Enamine	EN300-1718837-5g	3-(isocyanatomethyl)-3-methyloxetane	1260665-88-0	95%	5g	$5900.0	2023-09-20

3-(isocyanatomethyl)-3-methyloxetane Related Literature

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5. An atlas of endohedral Sc2S cluster fullerenes†

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Additional information on 3-(isocyanatomethyl)-3-methyloxetane

Comprehensive Overview of 3-(Isocyanatomethyl)-3-methyloxetane (CAS No. 1260665-88-0)

3-(Isocyanatomethyl)-3-methyloxetane (CAS No. 1260665-88-0) is a specialized chemical compound widely recognized for its unique structural properties and versatile applications in advanced material science. This oxetane derivative, featuring an isocyanate functional group, has garnered significant attention in industries ranging from coatings and adhesives to biomedical engineering. Its molecular architecture, combining a reactive oxetane ring with a highly functionalizable isocyanatomethyl moiety, makes it a valuable building block for synthesizing high-performance polymers and composites.

In recent years, the demand for 3-(Isocyanatomethyl)-3-methyloxetane has surged due to its role in developing eco-friendly coatings and low-VOC materials, aligning with global sustainability trends. Researchers and manufacturers frequently search for terms like "oxetane-based crosslinkers", "high-performance isocyanate derivatives", and "green chemistry applications" when exploring this compound. Its ability to enhance mechanical strength, thermal stability, and chemical resistance in polymeric matrices has made it a focal point in innovations targeting durable materials and energy-efficient production.

The synthesis of 3-(Isocyanatomethyl)-3-methyloxetane involves precise catalytic processes to ensure high purity and yield, a topic often queried in academic and industrial forums. Keywords such as "synthetic routes for oxetane isocyanates" and "CAS 1260665-88-0 manufacturing" reflect the compound's technical complexity. Its compatibility with UV-curable systems and photoinitiators further expands its utility in rapid prototyping and 3D printing, addressing the growing need for fast-curing materials in additive manufacturing.

From a safety and handling perspective, 3-(Isocyanatomethyl)-3-methyloxetane requires stringent protocols to mitigate reactivity risks, though it remains distinct from regulated substances. Industry professionals often seek information on "safe handling of isocyanate-functional oxetanes" and "storage conditions for CAS 1260665-88-0", underscoring the importance of operational best practices. Regulatory compliance, particularly concerning REACH and EPA guidelines, is another critical area of interest for global stakeholders.

Looking ahead, the compound's potential in biodegradable polymers and smart materials positions it at the forefront of circular economy initiatives. Searches for "sustainable oxetane chemistry" and "CAS 1260665-88-0 in green tech" highlight its relevance in cutting-edge research. As industries prioritize carbon footprint reduction and material recyclability, 3-(Isocyanatomethyl)-3-methyloxetane is poised to play a pivotal role in next-generation innovations.

In summary, 3-(Isocyanatomethyl)-3-methyloxetane (CAS No. 1260665-88-0) exemplifies the intersection of chemical ingenuity and industrial applicability. Its multifaceted properties continue to inspire advancements across diverse sectors, driven by evolving market needs and environmental imperatives. For researchers and engineers, mastering its chemistry unlocks opportunities to pioneer solutions for tomorrow's material challenges.